N-[9-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxy-4-(2-methoxyethoxy)oxolan-2-yl]-6-oxo-1H-purin-2-yl]-2-methylpropanamide

Specification

• Molecular Formula: C47H60N7O10P
• Molecular Weight: 914.0 g/mol
• IUPAC Name: N-[9-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxy-4-(2-methoxyethoxy)oxolan-2-yl]-6-oxo-1H-purin-2-yl]-2-methylpropanamide
• Standard InChI: InChI=1S/C47H60N7O10P/c1-30(2)43(55)51-46-50-42-39(44(56)52-46)49-29-53(42)45-41(64-65(62-25-13-24-48)54(31(3)4)32(5)6)40(60-27-26-57-7)38(63-45)28-61-47(33-14-11-10-12-15-33,34-16-20-36(58-8)21-17-34)35-18-22-37(59-9)23-19-35/h10-12,14-23,29-32,38,40-41,45H,13,25-28H2,1-9H3,(H2,50,51,52,55,56)/t38-,40-,41-,45-,65?/m1/s1
• Standard InChI Key: BWLKVJLYUDLOLH-SBCRAQIVSA-N
• Isomeric SMILES: CC(C)C(=O)NC1=NC2=C(C(=O)N1)N=CN2[C@H]3[C@@H]([C@@H]([C@H](O3)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)OCCOC)OP(N(C(C)C)C(C)C)OCCC#N
• Canonical SMILES: CC(C)C(=O)NC1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)COC(C4=CC=CC=C4)(C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC)OCCOC)OP(N(C(C)C)C(C)C)OCCC#N

Introduction

Chemical Formula and Molecular Weight

• Chemical Formula: The formula for this compound is not explicitly provided in the search results, but based on its structure, it would include elements of carbon, hydrogen, nitrogen, oxygen, and phosphorus.

• Molecular Weight: The molecular weight can be estimated based on the formula but is not directly available.

Similar Compounds

• N-[9-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxy-3-methoxytetrahydrofuran-2-yl]-9H-purin-6-yl]benzamide: This compound, with a CAS number of 110764-72-2, has a molecular formula of C39H37N5O7 and a molecular weight of 687.76 g/mol.

• N-(9-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-hydroxy-3-(2-methoxyethoxy)tetrahydrofuran-2-yl)-9H-purin-6-yl)benzamide: This compound has a molecular weight of 731.8 g/mol.

Synthesis

The synthesis of such complex molecules typically involves multiple steps, including the formation of the purine backbone, attachment of the bis(4-methoxyphenyl)phenylmethoxy group, and incorporation of the phosphoramidite and 2-methylpropanamide moieties. The specific synthesis route for this compound is not detailed in the available literature.

Applications

Compounds with similar structures are often used in nucleic acid chemistry, particularly in the synthesis of oligonucleotides. The phosphoramidite group is commonly used in solid-phase synthesis of DNA and RNA.

Research Findings

While specific research findings on this exact compound are not available, related compounds have been studied for their potential applications in molecular biology and pharmaceuticals. For instance, compounds with bis(4-methoxyphenyl)phenylmethoxy groups are used as protecting groups in nucleic acid synthesis.

Data Table: Comparison of Similar Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number
N-[9-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxy-3-methoxytetrahydrofuran-2-yl]-9H-purin-6-yl]benzamide	C39H37N5O7	687.76	110764-72-2
N-(9-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-hydroxy-3-(2-methoxyethoxy)tetrahydrofuran-2-yl)-9H-purin-6-yl)benzamide	C41H41N5O9	731.8	251647-48-0
N-[9-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3-[tert-butyl(dimethyl)silyl]oxy-4-[2-cyanoethoxy-[di(propan-2-yl)amino]phosphanyl]oxyoxolan-2-yl]purin-6-yl]benzamide	C53H66N7O8PSi	Not specified	104992-55-4

This table highlights the diversity in molecular weights and formulas among related compounds, reflecting variations in functional groups and applications.